Cas no 2090724-10-8 (1H-Indole-3-propanol, 5-fluoro-α-methyl-)

• Product Name: 1H-Indole-3-propanol, 5-fluoro-α-methyl-
• CAS No: 2090724-10-8
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• CID: 5266782
• Update Time: 2025-10-30

1H-Indole-3-propanol, 5-fluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanol, 5-fluoro-α-methyl-

• Inchi： 1S/C12H14FNO/c1-8(15)2-3-9-7-14-12-5-4-10(13)6-11(9)12/h4-8,14-15H,2-3H2,1H3
• InChI Key： SPXVVESYSXPZQY-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC=C(F)C=C12)CC(O)C

Additional information on 1H-Indole-3-propanol, 5-fluoro-α-methyl-

Recent Advances in the Study of 1H-Indole-3-propanol, 5-fluoro-α-methyl- (CAS: 2090724-10-8): A Promising Compound in Chemobiological Research

The compound 1H-Indole-3-propanol, 5-fluoro-α-methyl- (CAS: 2090724-10-8) has recently garnered significant attention in the field of chemobiological and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1H-Indole-3-propanol, 5-fluoro-α-methyl- as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom and an α-methyl group in this specific derivative enhances its metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1H-Indole-3-propanol, 5-fluoro-α-methyl- via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers reported a high yield (78%) and excellent purity (>98%), which is critical for scaling up production for preclinical studies. Structural characterization was performed using NMR spectroscopy and mass spectrometry, confirming the compound's identity and purity.

In vitro studies have revealed that 1H-Indole-3-propanol, 5-fluoro-α-methyl- exhibits potent inhibitory activity against certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic investigations suggest that the compound induces apoptosis via the mitochondrial pathway, as evidenced by the activation of caspase-3 and -9. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters (2024), which also noted the compound's ability to modulate key signaling pathways, such as PI3K/AKT and MAPK.

Beyond its anticancer potential, preliminary data indicate that 1H-Indole-3-propanol, 5-fluoro-α-methyl- may also possess neuroprotective properties. A recent preprint on bioRxiv (2024) reported that the compound reduced oxidative stress and inflammation in neuronal cell models, suggesting its potential utility in neurodegenerative diseases like Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 1H-Indole-3-propanol, 5-fluoro-α-methyl- as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these findings into clinical applications.

In conclusion, 1H-Indole-3-propanol, 5-fluoro-α-methyl- (CAS: 2090724-10-8) represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as an anticancer and neuroprotective agent underscores the importance of continued research into its mechanisms of action and therapeutic applications. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in animal models to pave the way for clinical trials.